3,3,3-Trifluoro-2,2-dimethyl-thiopropionamide

• Molecular Formula: C5H8F3NS
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 3,3,3-trifluoro-2,2-dimethylpropanethioamide
• InChI: InChI=1S/C5H8F3NS/c1-4(2,3(9)10)5(6,7)8/h1-2H3,(H2,9,10)
• InChI Key: AJRLDIHDVSWNBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=S)N)C(F)(F)F

Description

3,3,3-Trifluoro-2,2-dimethyl-thiopropionamide is a useful research compound. Its molecular formula is C5H8F3NS and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.05 g (6.77 mmol) 3,3,3-trifluoro-2,2-dimethyl-propionamide and 1.48 g (3.66 mmol) Lawesson's reagent in 32 ml dry THF was stirred at reflux temperature for 20 h. After that the reaction mixture was cooled to room temperature and concentrated in vacuo. The residue was purified by chromatography on silicagel (heptane, EtOAc) to afford 0.81 g of the title compound as pure white crystals. MS: M+H=172.